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Compound of Interest

Compound Name: Clavamycin D

Cat. No.: B15560907

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure
elucidation of Clavamycin D, a member of the clavam class of antibiotics. The following
sections detail the experimental protocols and spectroscopic data that were pivotal in
determining its molecular structure, presented in a format tailored for researchers and
professionals in the field of drug development and natural product chemistry.

Isolation and Purification of Clavamycin D

Clavamycin D is a naturally occurring antibiotic produced by the fermentation of Streptomyces
hygroscopicus NRRL 15879. The isolation and purification of Clavamycin D from the
fermentation broth is a critical first step in its structural characterization. The following protocol
is based on the methodologies described in the foundational scientific literature.

Experimental Protocol: Isolation and Purification

o Fermentation and Harvest:Streptomyces hygroscopicus NRRL 15879 is cultured under
suitable fermentation conditions to produce Clavamycin D. The fermentation broth is
harvested and the mycelium is separated by centrifugation or filtration.

e Initial Extraction: The supernatant, containing the secreted Clavamycin D, is subjected to
extraction with a suitable organic solvent, such as ethyl acetate, to partition the antibiotic
from the aqueous medium.
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o Chromatographic Separation: The crude extract is then subjected to a series of
chromatographic techniques for purification. This typically involves:

o Adsorption Chromatography: The extract is passed through a column packed with a solid
adsorbent (e.qg., silica gel) and eluted with a solvent gradient of increasing polarity to
separate compounds based on their affinity for the stationary phase.

o Reversed-Phase Chromatography: Further purification is achieved using reversed-phase
high-performance liquid chromatography (HPLC). A C18 column is commonly employed,
with a mobile phase consisting of a mixture of water and an organic solvent like
acetonitrile or methanol, often with a modifying agent such as trifluoroacetic acid.
Fractions are collected and monitored for the presence of Clavamycin D.

o Purity Assessment: The purity of the isolated Clavamycin D is assessed by analytical HPLC
and thin-layer chromatography (TLC).

Spectroscopic Analysis and Structure Elucidation

The determination of the chemical structure of Clavamycin D relies on a combination of
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS).

Mass Spectrometry

Mass spectrometry provides crucial information about the molecular weight and elemental
composition of Clavamycin D.

Experimental Protocol: Mass Spectrometry

e Instrumentation: A high-resolution mass spectrometer, such as a Fast Atom Bombardment
(FAB) or Electrospray lonization (ESI) instrument, is used.

o Sample Preparation: A dilute solution of purified Clavamycin D is prepared in a suitable
solvent.

o Data Acquisition: The sample is introduced into the mass spectrometer, and the mass-to-
charge ratio (m/z) of the molecular ion and any fragment ions are recorded.
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Table 1: Mass Spectrometry Data for Clavamycin D

Parameter Value Reference
Molecular Formula C13H21N30e6 [1]
Molecular Weight 315.32 g/mol [1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of the structural elucidation of Clavamycin D, providing
detailed information about the carbon-hydrogen framework and the connectivity of atoms within
the molecule. Both *H and 13C NMR data are essential for a complete structural assignment.

Experimental Protocol: NMR Spectroscopy

 Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher) is used to acquire
the spectra.

o Sample Preparation: A few milligrams of purified Clavamycin D are dissolved in a suitable
deuterated solvent, such as deuterium oxide (D20) or deuterated dimethyl sulfoxide (DMSO-
de).

o Data Acquisition: A series of one-dimensional (*H and 13C) and two-dimensional (e.g., COSY,
HSQC, HMBC) NMR experiments are performed to establish the complete structure.

Table 2: 1H NMR Spectroscopic Data for Clavamycin D

Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data unavailable in

search results

Table 3: 13C NMR Spectroscopic Data for Clavamycin D
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Chemical Shift (8) ppm Assignment

Data unavailable in search results

Note: The specific *H and 3C NMR chemical shifts and coupling constants for Clavamycin D
are detailed in the primary literature and were not available in the conducted search results.

Logical Workflow for Structure Elucidation

The process of elucidating the structure of a novel natural product like Clavamycin D follows a
logical progression of experiments and data analysis. The following diagram illustrates this

workflow.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15560907?utm_src=pdf-body
https://www.benchchem.com/product/b15560907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

solation & Purification\

Fermentation of
S. hygroscopicus

(1

Extraction of
Culture Broth

Chromatographic
Purification (HPLC)

Purity Assessment
(Analytical HPLC, TLC)
- J

4 Spectroscopic Analysis

Mass Spectrometry
(Molecular Formula)

'<

:

1D NMR (*H, 13C)
(Functional Groups, C/H Count)

2D NMR (COSY, HSQC, HMBC)
(Connectivity, 3D Structure)

.

\

J

/

MS Fragmentation
Analysis

\

Structure Determination

NMR Spectral
Assignment

.<

Proposed

Structure

Stereochemical
Analysis

Final Structure
of Clavamycin D

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6

Tech Support


https://www.benchchem.com/product/b15560907?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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